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Introduction
Phloroglucinol is an organic compound that is one of three isomeric benzenetriols.[1] The

dihydrate form, phloroglucinol dihydrate, is a versatile and crucial chemical reagent, widely

recognized as a trifunctional phenolic building block in organic synthesis.[2] Its symmetrical

1,3,5-trihydroxybenzene structure makes it a key precursor for the synthesis of a wide range of

compounds, including pharmaceuticals, flavonoids, and polymers.[2] In the realm of plant

biology, phloroglucinol is utilized as a histochemical stain to detect lignin in cell walls, aiding in

the study of plant development.[2] This technical guide provides an in-depth overview of the

chemical structure and synthesis of phloroglucinol dihydrate, tailored for researchers,

scientists, and professionals in drug development.

Chemical Structure and Properties
Phloroglucinol crystallizes from water as the dihydrate.[1] The inclusion of water molecules into

its crystal lattice has a significant impact on its physical and chemical properties.[2]

The fundamental structure is a benzene ring substituted with three hydroxyl groups at positions

1, 3, and 5. The dihydrate form incorporates two molecules of water into its crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://en.wikipedia.org/wiki/Phloroglucinol
https://www.benchchem.com/product/b057293
https://www.benchchem.com/product/b057293#phloroglucinol-dihydrate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b057293#phloroglucinol-dihydrate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b057293#phloroglucinol-dihydrate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b057293#phloroglucinol-dihydrate-chemical-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

